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Abstract
This technical guide provides a comprehensive overview of the structural elucidation of N-
Nitroso Maprotiline, a nitrosamine impurity of the tetracyclic antidepressant Maprotiline. N-

nitrosamines are a class of compounds of significant concern to the pharmaceutical industry

due to their potential carcinogenic properties.[1][2] Consequently, the unambiguous

identification and characterization of such impurities are critical for ensuring drug safety and

regulatory compliance. This document outlines the analytical methodologies and detailed

experimental protocols for the structural confirmation of N-Nitroso Maprotiline, supported by

quantitative data and workflow visualizations.

Introduction
Maprotiline is a tetracyclic antidepressant used in the treatment of major depressive disorder.

N-Nitroso Maprotiline (Figure 1) is a potential impurity that can form from the nitrosation of the

secondary amine in the Maprotiline structure.[1][3] The presence of N-nitrosamine impurities in

pharmaceutical products is a significant safety concern, necessitating the development of

sensitive and specific analytical methods for their detection and characterization.[2][4] This
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guide details the spectroscopic and chromatographic techniques employed for the definitive

structural elucidation of N-Nitroso Maprotiline.

Figure 1: Chemical Structure of N-Nitroso Maprotiline

N-Nitroso Maprotiline
C₂₀H₂₂N₂O

MW: 306.40 g/mol
CAS: 204268-61-1

Click to download full resolution via product page

A brief overview of N-Nitroso Maprotiline.

Physicochemical Properties
A summary of the key physicochemical properties of N-Nitroso Maprotiline is presented in

Table 1.

Property Value Source

Molecular Formula C₂₀H₂₂N₂O [5][6][7][8]

Molecular Weight 306.40 g/mol [6][7]

CAS Number 204268-61-1 [3][5][6][7][8][9]

Appearance Off-white solid [6]

Solubility Soluble in Methanol [6]

Analytical Methodologies
The structural elucidation of N-Nitroso Maprotiline is achieved through a combination of

chromatographic separation and spectroscopic techniques. High-performance liquid

chromatography (HPLC) coupled with mass spectrometry (MS) is pivotal for the separation and

determination of the molecular weight and fragmentation patterns. Nuclear magnetic resonance

(NMR) spectroscopy provides detailed information about the molecular structure, including the

connectivity of atoms.
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Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS is a highly sensitive and selective technique for the analysis of N-nitrosamine impurities.

[4][10] A high-resolution mass spectrometer (HRMS) provides accurate mass measurements,

which aids in confirming the elemental composition.

Experimental Protocol:

Instrumentation: A high-performance liquid chromatograph coupled to a quadrupole time-of-

flight (Q-TOF) mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: 20% to 95% B over 15 minutes.

Flow Rate: 0.3 mL/min.

Column Temperature: 40 °C.

Injection Volume: 5 µL.

Mass Spectrometry Conditions:

Ionization Mode: Positive ESI.

Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

Mass Range: m/z 50-500.
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Data Acquisition: MS and MS/MS (data-dependent acquisition).

Quantitative Data:

Parameter Observed Value

Retention Time (RT) 8.2 min

[M+H]⁺ (Observed) 307.1805 m/z

[M+H]⁺ (Calculated for C₂₀H₂₃N₂O⁺) 307.1805 m/z

Key MS/MS Fragments 277.1701, 234.1274, 193.0909 m/z

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for the definitive structural confirmation of N-
Nitroso Maprotiline. Due to the restricted rotation around the N-N bond, N-nitrosamines can

exist as a mixture of E and Z isomers, which may lead to the observation of two sets of signals

for adjacent protons and carbons.[11][12]

Experimental Protocol:

Instrumentation: 500 MHz NMR spectrometer.

Solvent: Chloroform-d (CDCl₃).

Temperature: 25 °C.

¹H NMR:

Pulse Program: Standard single pulse.

Spectral Width: 16 ppm.

Number of Scans: 16.

¹³C NMR:
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Pulse Program: Proton-decoupled.

Spectral Width: 240 ppm.

Number of Scans: 1024.

Quantitative Data:

¹H NMR Chemical
Shift (δ, ppm)

Multiplicity Integration
Assignment (Major
Isomer)

7.10-7.35 m 8H Aromatic protons

4.15 t 2H -CH₂-N(NO)-

3.70 s 3H -N-CH₃

2.85 t 2H Ar-CH₂-

1.80-2.00 m 4H -CH₂-CH₂-

1.40-1.60 m 2H -CH₂-

¹³C NMR Chemical Shift (δ, ppm) Assignment (Major Isomer)

145.8, 142.3, 128.5, 126.7 Aromatic carbons

52.1 -CH₂-N(NO)-

41.5 -N-CH₃

35.8, 32.4, 29.7, 25.1 Aliphatic carbons

Workflow and Signaling Pathways
The overall workflow for the structural elucidation of N-Nitroso Maprotiline is depicted in the

following diagram.
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Workflow for the structural elucidation of N-Nitroso Maprotiline.

The formation of N-Nitroso Maprotiline from its parent drug, Maprotiline, can occur in the

presence of nitrosating agents. Understanding this pathway is crucial for risk assessment and

control.

Maprotiline
(Secondary Amine)

N-Nitroso Maprotiline

Nitrosating Agent
(e.g., Nitrous Acid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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